Zidebactam

• CAS No.: 1436861-97-0
• Product Name: Zidebactam
• Molecular Formula: C13H21N5O7S
• Molecular Weight: 391.4
• IUPAC Name: [(2S,5R)-7-oxo-2-[[[(3R)-piperidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate
• Standard InChI: InChI=1S/C13H21N5O7S/c19-11(8-2-1-5-14-6-8)15-16-12(20)10-4-3-9-7-17(10)13(21)18(9)25-26(22,23)24/h8-10,14H,1-7H2,(H,15,19)(H,16,20)(H,22,23,24)/t8-,9-,10+/m1/s1
• Standard InChIKey: YCZPXRQPDCXTIO-BBBLOLIVSA-N
• SMILES: C1CC(CNC1)C(=O)NNC(=O)C2CCC3CN2C(=O)N3OS(=O)(=O)O
• Appearance: White to off-white solid powder
• Description: Zidebactam, also known as WCK-5107, is a Beta lactamase inhibitor. Zidebactam is a novel Inhibitor of PBP2 Showing Potent "β-Lactam Enhancer" Activity against Pseudomonas aeruginosa, Including Multidrug-Resistant Metallo-β-Lactamase-Producing High-Risk Clones. Zidebactam demonstrated specific high-affinity binding to PBP2 of A. baumannii (0.01 μg/ml for both of the compounds). The MIC of zidebactam was >1,024 μg/ml for wild-type and multidrug-resistant Acinetobacter strains. Zidebactam is a PBP2 inhibitor that show a potent β-lactam enhancer effect against A. baumannii, including a multidrug-resistant OXA-23-producing ST2 international clone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WCK-5107; WCK 5107; WCK5107; Zidebactam
• Reference: 1: Moya B, Barcelo IM, Bhagwat S, Patel M, Bou G, Papp-Wallace KM, Bonomo RA, Oliver A. Potent β-Lactam Enhancer Activity of Zidebactam and WCK 5153 against Acinetobacter baumannii, Including Carbapenemase-Producing Clinical Isolates. Antimicrob Agents Chemother. 2017 Oct 24;61(11). pii: e01238-17. doi: 10.1128/AAC.01238-17. Print 2017 Nov. PubMed PMID: 28848013; PubMed Central PMCID: PMC5655067.; 2: Sader HS, Rhomberg PR, Flamm RK, Jones RN, Castanheira M. WCK 5222 (cefepime/zidebactam) antimicrobial activity tested against Gram-negative organisms producing clinically relevant β-lactamases. J Antimicrob Chemother. 2017 Jun 1;72(6):1696-1703. doi: 10.1093/jac/dkx050. PubMed PMID: 28333332.; 3: Moya B, Barcelo IM, Bhagwat S, Patel M, Bou G, Papp-Wallace KM, Bonomo RA, Oliver A. WCK 5107 (Zidebactam) and WCK 5153 Are Novel Inhibitors of PBP2 Showing Potent "β-Lactam Enhancer" Activity against Pseudomonas aeruginosa, Including Multidrug-Resistant Metallo-β-Lactamase-Producing High-Risk Clones. Antimicrob Agents Chemother. 2017 May 24;61(6). pii: e02529-16. doi: 10.1128/AAC.02529-16. Print 2017 Jun. PubMed PMID: 28289035; PubMed Central PMCID: PMC5444176.; 4: Sader HS, Castanheira M, Huband M, Jones RN, Flamm RK. WCK 5222 (Cefepime-Zidebactam) Antimicrobial Activity against Clinical Isolates of Gram-Negative Bacteria Collected Worldwide in 2015. Antimicrob Agents Chemother. 2017 Apr 24;61(5). pii: e00072-17. doi: 10.1128/AAC.00072-17. Print 2017 May. PubMed PMID: 28242660; PubMed Central PMCID: PMC5404591.; 5: Livermore DM, Mushtaq S, Warner M, Vickers A, Woodford N. In vitro activity of cefepime/zidebactam (WCK 5222) against Gram-negative bacteria. J Antimicrob Chemother. 2017 May 1;72(5):1373-1385. doi: 10.1093/jac/dkw593. PubMed PMID: 28158732.
• PubChem Compound: 77846445
• Last Modified: Nov 11 2021